2-cyclopropyl-4,6-dimethylpyridine
Overview
Description
2-Cyclopropyl-4,6-dimethylpyridine (2-CPDP) is a cyclic organic compound with a molecular formula of C9H13N. It is a colorless liquid that is insoluble in water and has a faint odor. It is an important intermediate for the synthesis of a variety of compounds and has found application in the pharmaceutical and agricultural industries. It is also used as a catalyst in organic synthesis.
Mechanism of Action
2-cyclopropyl-4,6-dimethylpyridine has several mechanisms of action. It acts as a Lewis acid, which is a type of acid catalyst that increases the rate of a reaction by providing a source of electrons. It also acts as a Bronsted acid, which is a type of acid catalyst that increases the rate of a reaction by providing a source of protons. Additionally, it can act as a nucleophile, which is a type of molecule that can donate electrons to form a new bond.
Biochemical and Physiological Effects
2-cyclopropyl-4,6-dimethylpyridine has several biochemical and physiological effects. It can act as an antioxidant, which is a molecule that can scavenge free radicals and reduce oxidative stress. Additionally, it can act as an anti-inflammatory, which is a molecule that can reduce inflammation. It can also act as an antifungal, which is a molecule that can inhibit the growth of fungi.
Advantages and Limitations for Lab Experiments
2-cyclopropyl-4,6-dimethylpyridine has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound and is not easily degraded by light or heat. However, it is not soluble in water and can be difficult to work with in aqueous solutions. Additionally, it can be toxic if handled improperly.
Future Directions
There are several potential future directions for the use of 2-cyclopropyl-4,6-dimethylpyridine. One potential application is in the synthesis of more complex molecules, such as peptides and proteins. Additionally, it could be used in the synthesis of materials for use in medical devices and diagnostics. Additionally, it could be used in the synthesis of materials for use in drug delivery systems. Finally, it could be used in the synthesis of materials for use in biofuel production.
Synthesis Methods
2-cyclopropyl-4,6-dimethylpyridine can be synthesized in two steps. The first step involves the condensation of cyclopropylmethylbromide and dimethylacetamide to form 2-cyclopropyl-4,6-dimethylpyridine. The second step is the hydrolysis of 2-cyclopropyl-4,6-dimethylpyridine to form 2-cyclopropyl-4,6-dimethylpyridine.
Scientific Research Applications
2-cyclopropyl-4,6-dimethylpyridine has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis and as a reagent for the synthesis of other compounds. It has also been used in the synthesis of drugs, such as antibiotics and antifungals. Additionally, it has been used as a starting material for the synthesis of polymers, dyes, and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclopropyl-4,6-dimethylpyridine can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-cyclopropyl-4,6-dimethylpyridine-3-carboxylic acid", "thionyl chloride", "sodium azide", "sodium hydride", "methyl iodide", "acetic anhydride", "triethylamine", "sodium bicarbonate", "water", "ethyl acetate", "hexane" ], "Reaction": [ "The first step involves the conversion of 2-cyclopropyl-4,6-dimethylpyridine-3-carboxylic acid to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with sodium azide to form the corresponding azide.", "The azide is reduced using sodium hydride to form the corresponding amine.", "The amine is then methylated using methyl iodide in the presence of a base such as triethylamine.", "The resulting methylated amine is then acetylated using acetic anhydride in the presence of a base such as triethylamine.", "The resulting N-acetyl derivative is then treated with sodium bicarbonate and water to remove the acetyl group and form the final product, 2-cyclopropyl-4,6-dimethylpyridine.", "The product is then extracted using ethyl acetate and purified using hexane." ] } | |
CAS RN |
1823358-86-6 |
Product Name |
2-cyclopropyl-4,6-dimethylpyridine |
Molecular Formula |
C10H13N |
Molecular Weight |
147.2 |
Purity |
0 |
Origin of Product |
United States |
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